Cas no 114130-69-7 (3(2H)-Isoquinolinone, 7-ethoxy-6-methoxy-)

• Product name: 3(2H)-Isoquinolinone, 7-ethoxy-6-methoxy-
• CAS No: 114130-69-7
• MF: C₁₂H₁₃NO₃
• MW: 219.237
• CID: 3631628
• PubChem ID: 14067806

3(2H)-Isoquinolinone, 7-ethoxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 7-ethoxy-6-methoxy-
• DTXSID901278453
• 7-Ethoxy-6-methoxy-3(2H)-isoquinolinone
• 114130-69-7
• CHEMBL29664
• DB-170406

• Inchi： InChI=1S/C12H13NO3/c1-3-16-11-5-9-7-13-12(14)6-8(9)4-10(11)15-2/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： YMCGJHAXFGFYLP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 0.3